Cas no 1246818-72-3 (Vinblastine-d3 Sulfate)

• Product Name: Vinblastine-d3 Sulfate
• CAS No: 1246818-72-3
• MF: C₄₆H₆₀N₄O₁₃S
• MW: 909.052612304688
• CID: 4552212
• PubChem ID: 163285610
• Update Time: 2024-11-05

Vinblastine-d3 Sulfate Chemical and Physical Properties

Names and Identifiers

• Vinblastine-d3 Sulfate
• 1246818-72-3
• Vinblastine-d3Sulfate

• Inchi： 1S/C46H58N4O9.H2O4S/c1-8-42(54)23-28-24-45(40(52)57-6,36-30(15-19-49(25-28)26-42)29-13-10-11-14-33(29)47-36)32-21-31-34(22-35(32)56-5)48(4)38-44(31)17-20-50-18-12-16-43(9-2,37(44)50)39(59-27(3)51)46(38,55)41(53)58-7;1-5(2,3)4/h10-14,16,21-22,28,37-39,47,54-55H,8-9,15,17-20,23-26H2,1-7H3;(H2,1,2,3,4)/t28-,37+,38-,39-,42+,43-,44-,45+,46+;/m1./s1
• InChI Key： KDQAABAKXDWYSZ-JKDPCDLQSA-N
• SMILES： S(O)(O)(=O)=O.C([C@]12C=CCN3CC[C@@]4(C5=CC([C@]6(C[C@@]7([H])C[C@@](O)(CC)C[N@@](CCC8C9=CC=CC=C9NC6=8)C7)C(=O)OC)=C(OC)C=C5N(C)[C@@]4([H])[C@@](O)(C(=O)OC)[C@@H]1OC(=O)C([H])([H])[H])[C@]23[H])C

Computed Properties

• Exact Mass: 911.40658939g/mol
• Monoisotopic Mass: 911.40658939g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 64
• Rotatable Bond Count: 10
• Complexity: 1780
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 237Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vinca alkaloids Vinca alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vinca alkaloids